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Compound of Interest

Compound Name:

3-[(4-

Methoxyphenyl)sulfonyl]propanoic

acid

Cat. No.: B1608745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical properties of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid. It is intended

to serve as a valuable resource for researchers and professionals engaged in chemical

synthesis, drug discovery, and materials science.

Chemical Identity and Molecular Properties
3-[(4-Methoxyphenyl)sulfonyl]propanoic acid, identified by the CAS Number 91062-23-6, is

a sulfonyl-containing carboxylic acid.[1] Its molecular formula is C₁₀H₁₂O₅S, and it has a

molecular weight of 244.26 g/mol .[1] The compound's structure incorporates a methoxy-

substituted phenyl ring attached to a sulfonyl group, which is in turn linked to a propanoic acid

moiety.

Table 1: Key Chemical Identifiers and Properties
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Property Value Source(s)

IUPAC Name

3-[(4-

Methoxyphenyl)sulfonyl]propa

noic acid

N/A

CAS Number 91062-23-6 [1]

Molecular Formula C₁₀H₁₂O₅S [1]

Molecular Weight 244.26 g/mol [1]

Canonical SMILES
COC1=CC=C(C=C1)S(=O)

(=O)CCC(=O)O

Molecular Structure
The molecular structure of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid is characterized by

a central sulfonyl group that connects an aromatic ring with an aliphatic carboxylic acid chain.

This arrangement of functional groups imparts specific chemical properties and potential

reactivity to the molecule.
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Caption: 2D representation of the molecular structure of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid.

Synthesis Pathway
While a specific, experimentally validated protocol for the synthesis of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid (CAS 91062-23-6) is not readily available in the

public domain, a plausible synthetic route can be proposed based on established chemical

transformations. The synthesis would likely involve the oxidation of a corresponding thioether

precursor.

A potential two-step synthesis is outlined below. This proposed workflow is based on the known

reactivity of related compounds, such as the oxidation of 3-(methylthio)propanoic acid.[2]

Proposed Synthetic Workflow

Step 1: Thioether Formation

Step 2: Oxidation to Sulfone

4-Methoxythiophenol Nucleophilic Substitution

3-Bromopropanoic_acid

3-[(4-Methoxyphenyl)thio]propanoic_acid

OxidationOxidizing Agent
(e.g., H₂O₂, m-CPBA) 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid.

Hypothetical Experimental Protocol
Disclaimer: The following protocol is hypothetical and has not been experimentally validated. It

is based on general procedures for similar chemical transformations and should be adapted
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and optimized by qualified personnel in a controlled laboratory setting.

Step 1: Synthesis of 3-[(4-Methoxyphenyl)thio]propanoic acid (Thioether Precursor)

To a solution of 4-methoxythiophenol in a suitable solvent (e.g., ethanol or DMF), add an

equimolar amount of a base (e.g., sodium hydroxide or potassium carbonate) to form the

thiophenoxide in situ.

To this solution, add 3-bromopropanoic acid dropwise at room temperature.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete, as monitored by thin-layer chromatography (TLC).

Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to precipitate

the product.

Collect the crude product by filtration, wash with water, and dry.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Step 2: Oxidation to 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid

Dissolve the synthesized 3-[(4-methoxyphenyl)thio]propanoic acid in a suitable solvent, such

as acetic acid or a mixture of ethyl acetate and water.[2]

Cool the solution in an ice bath.

Slowly add an excess of an oxidizing agent (e.g., hydrogen peroxide or meta-

chloroperoxybenzoic acid (m-CPBA)). The use of potassium hydrogen persulfate has also

been reported for a similar oxidation.[2]

Allow the reaction mixture to stir at room temperature overnight or until the starting material

is consumed (monitored by TLC).

Upon completion, the product may precipitate from the reaction mixture. If not, the solvent

can be removed under reduced pressure.
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The crude product can be purified by filtration if it precipitates, or by extraction and

subsequent recrystallization.

Spectroscopic Data
As of the date of this guide, specific, publicly available experimental spectroscopic data (such

as ¹H NMR, ¹³C NMR, or IR spectra) for 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid (CAS

91062-23-6) could not be located. Researchers are advised to perform their own analytical

characterization upon synthesis of this compound.

Applications and Research Interest
While specific applications for 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid are not

extensively documented, its structural motifs suggest potential utility in several areas of

chemical research. The presence of both a sulfone group and a carboxylic acid group makes it

a versatile building block. Sulfone-containing compounds are of interest in medicinal chemistry

due to their metabolic stability and ability to participate in hydrogen bonding. The carboxylic

acid moiety provides a handle for further chemical modifications, such as amide bond

formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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